4-Nitrophenyl 3-O-(b-D-glucopyranosyl)-b-D-glucopyranoside
4-Nitrophenyl 3-O-(b-D-glucopyranosyl)-b-D-glucopyranoside
Brand Name:
Vulcanchem
CAS No.:
26255-70-9
VCID:
VC0014913
InChI:
InChI=1S/C18H25NO13/c20-5-9-11(22)13(24)14(25)17(30-9)32-16-12(23)10(6-21)31-18(15(16)26)29-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11-,12-,13+,14-,15-,16+,17+,18-/m1/s1
SMILES:
C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)O)OC3C(C(C(C(O3)CO)O)O)O)O
Molecular Formula:
C18H25NO13
Molecular Weight:
463.4 g/mol
4-Nitrophenyl 3-O-(b-D-glucopyranosyl)-b-D-glucopyranoside
CAS No.: 26255-70-9
Reference Standards
VCID: VC0014913
Molecular Formula: C18H25NO13
Molecular Weight: 463.4 g/mol
CAS No. | 26255-70-9 |
---|---|
Product Name | 4-Nitrophenyl 3-O-(b-D-glucopyranosyl)-b-D-glucopyranoside |
Molecular Formula | C18H25NO13 |
Molecular Weight | 463.4 g/mol |
IUPAC Name | (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
Standard InChI | InChI=1S/C18H25NO13/c20-5-9-11(22)13(24)14(25)17(30-9)32-16-12(23)10(6-21)31-18(15(16)26)29-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11-,12-,13+,14-,15-,16+,17+,18-/m1/s1 |
Standard InChIKey | LBTDRWMZFQVCAR-GZQMJUEHSA-N |
Isomeric SMILES | C1=CC(=CC=C1[N+](=O)[O-])O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O |
SMILES | C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)O)OC3C(C(C(C(O3)CO)O)O)O)O |
Canonical SMILES | C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)O)OC3C(C(C(C(O3)CO)O)O)O)O |
Synonyms | p-Nitrophenyl 3-O-β-Glucopyranosyl-β-glucopyranoside;_x000B_ |
PubChem Compound | 10695399 |
Last Modified | Nov 11 2021 |
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